molecular formula C7H10N2O B6235056 4-methoxy-N-methylpyridin-3-amine CAS No. 1648887-47-1

4-methoxy-N-methylpyridin-3-amine

Cat. No.: B6235056
CAS No.: 1648887-47-1
M. Wt: 138.2
InChI Key:
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Description

4-methoxy-N-methylpyridin-3-amine is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.2. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-N-methylpyridin-3-amine involves the reaction of 4-methoxypyridine with methylamine followed by reduction of the resulting imine.", "Starting Materials": [ "4-methoxypyridine", "Methylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-methoxypyridine is reacted with excess methylamine in methanol at room temperature for several hours to form the imine intermediate.", "Step 2: The imine intermediate is then reduced using sodium borohydride in methanol at room temperature to form 4-methoxy-N-methylpyridin-3-amine.", "Step 3: The product is then purified by acidification with hydrochloric acid and recrystallization from a suitable solvent." ] }

CAS No.

1648887-47-1

Molecular Formula

C7H10N2O

Molecular Weight

138.2

Purity

95

Origin of Product

United States

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